Cas no 70423-38-0 ((S)-2-Methyl-1,4-butanediol)

• Product Name: (S)-2-Methyl-1,4-butanediol
• CAS No: 70423-38-0
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00671566
• CID: 59096
• PubChem ID: 10866273
• Update Time: 2025-04-18

(S)-2-Methyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyl-1,4-butanediol
• (2S)-2-methylbutane-1,4-diol
• (S)-(-)-2-Methyl-1,4-butanediol
• 1,4-Butanediol,2-methyl-, (S)-
• AS-38070
• MFCD00671566
• MWCBGWLCXSUTHK-YFKPBYRVSA-
• M1234
• 1,4-Butanediol, 2-methyl-, (S)-
• A836879
• (S)-2-Methyl-1,4-butanediol, >=97.0% (sum of enantiomers, GC)
• (S)-2-METHYL-BUTANE-1,4-DIOL
• InChI=1/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
• CS-0197580
• AMY37676
• SCHEMBL2499904
• AKOS015840018
• MWCBGWLCXSUTHK-YFKPBYRVSA-N
• (S)-2-methylbutane-1,4-diol
• 70423-38-0
• DB-074303

• MDL： MFCD00671566
• Inchi： 1S/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： MWCBGWLCXSUTHK-YFKPBYRVSA-N
• SMILES： OC[C@@H](C)CCO

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Solids
• Density: 0.992
• Boiling Point: 85 °C / 3mmHg
• Flash Point: 146 °C
• Refractive Index: 1.449
• PSA: 40.46000
• LogP: -0.00280
• Solubility: Not determined

(S)-2-Methyl-1,4-butanediol Security Information

• WGK Germany：3